Cas no 1804288-74-1 (1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1804288-74-1
• MF: C₁₂H₁₂BrF₃OS
• MW: 341.187292098999
• CID: 4979944
• Update Time: 2025-07-22

1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3OS/c1-3-8-4-5-9(11(13)7(2)17)6-10(8)18-12(14,15)16/h4-6,11H,3H2,1-2H3
• InChI Key： DVVMNJJOMXJSOW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(CC)=C(C=1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 296
• XLogP3: 5
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804288-74-1)

1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1804288-74-1) is a specialized chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylthio and bromo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that the compound's electrophilic properties enable efficient coupling reactions with nucleophilic residues in target proteins, making it a valuable scaffold for designing selective inhibitors. The study highlighted its potential in targeting cancer-related kinases, with promising in vitro results against specific tumor cell lines.

Another significant development was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which focused on the antimicrobial properties of derivatives synthesized from 1804288-74-1. The study revealed that modifications of the compound's core structure yielded molecules with potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the trifluoromethylthio group was identified as a critical factor in enhancing membrane permeability and target binding affinity.

From a synthetic chemistry perspective, recent advancements have also been made in optimizing the production and purification of 1-Bromo-1-(4-ethyl-3-(trifluoromethylthio)phenyl)propan-2-one. A 2023 Organic Process Research & Development paper detailed a scalable and environmentally friendly synthesis route, achieving high yields (85-90%) while minimizing hazardous byproducts. This progress addresses previous challenges associated with the compound's stability and storage, facilitating its broader application in research and industrial settings.

Looking ahead, the unique chemical properties of 1804288-74-1 continue to inspire innovative research directions. Current investigations are exploring its potential in covalent drug design, where its reactive bromo group could enable the development of targeted covalent inhibitors for challenging therapeutic targets. Additionally, computational studies are underway to predict its metabolic stability and toxicity profiles, which will be crucial for advancing its derivatives into preclinical development.